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Compound of Interest

Compound Name: Pubchem_57370202

CAS No.: 15710-63-1

Cat. No.: B1173584

Get Quote

Executive Summary & Compound Identity
JNK-IN-11 is a potent, ATP-competitive inhibitor targeting the c-Jun N-terminal kinases (JNK1,

JNK2, and JNK3). It functions by occupying the ATP-binding pocket, forming critical hydrogen

bonds with the kinase "hinge" region (specifically Met-149), thereby preventing the

phosphorylation of downstream substrates like c-Jun.

CRITICAL ADVISORY: Nomenclature in kinase inhibitor literature can be inconsistent. "JNK-IN-

11" has been used to refer to different chemical entities in various academic contexts. This

protocol is calibrated for the commercially available standard defined by CAS 676594-38-0.

Verify the CAS number on your product vial before proceeding.
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Property Specification

Compound Name JNK-IN-11

CAS Registry Number 676594-38-0

Chemical Formula C₁₂H₁₁NO₃S

Molecular Weight 281.35 g/mol

Target
JNK1, JNK2, JNK3 (IC₅₀: ~2.2 µM, 21.4 µM, 1.8

µM respectively)

Mechanism Type I ATP-Competitive Inhibitor

Solubility (Max) DMSO: ≥ 10 mM (Soluble); Water: Insoluble

Reconstitution Protocol
The hydrophobicity of JNK-IN-11 necessitates the use of organic solvents for initial

reconstitution. Water or aqueous buffers should never be used for the master stock solution, as

this will lead to immediate precipitation and inaccurate dosing.

Materials Required[2][3][4]
Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% (Cell Culture Grade).

Vessels: Amber glass vials or polypropylene microcentrifuge tubes (low-binding preferred).

Environment: Fume hood (for DMSO handling).

Step-by-Step Dissolution Procedure
Calculate Volume: Determine the volume of DMSO required to achieve a 10 mM master

stock concentration.

Formula:

Example: To dissolve 1 mg (1000 µg) at 10 mM:

Solvent Addition: Add the calculated volume of anhydrous DMSO directly to the product vial.
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Technical Insight: Direct addition to the original vial minimizes loss of compound stuck to

the walls during transfer.

Dissolution:

Vortex vigorously for 30–60 seconds.

If particulates remain, sonicate in a water bath at room temperature (25°C) for 2–5

minutes.

Visual Check: The solution must be optically clear. Any turbidity indicates incomplete

dissolution.

Aliquot Generation: Immediately dispense the stock solution into single-use aliquots (e.g.,

20–50 µL) to avoid freeze-thaw cycles.

Workflow Visualization
The following diagram illustrates the critical "Cold Chain" and "Dark Chain" required to maintain

compound integrity.
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Figure 1: Optimal workflow for reconstituting JNK-IN-11 to prevent precipitation and

degradation.

Storage & Stability Guidelines
JNK-IN-11 is chemically stable in solid form but susceptible to hydrolysis and oxidation once in

solution.
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State Condition Stability Duration

Solid (Powder)
-20°C, Desiccated, Protected

from Light
2 Years

DMSO Stock (10 mM)
-80°C, Sealed, Protected from

Light
6 Months

DMSO Stock (10 mM)
-20°C, Sealed, Protected from

Light
1 Month

Aqueous Dilution 37°C (Cell Culture Media) < 24 Hours (Prepare Fresh)

Key Causality:

Hygroscopicity: DMSO is hygroscopic (absorbs water from air). Absorbed water can cause

the hydrophobic inhibitor to precipitate inside the frozen vial over time. Always warm vials to

room temperature before opening to prevent condensation.

Freeze-Thaw: Repeated temperature shifts cause micro-precipitation. Use the "Single-Use

Aliquot" strategy.

Biological Application Protocol (In Vitro)
To ensure data validity, the final concentration of DMSO in the cell culture assay must be kept

below the toxicity threshold (typically <0.1% or <0.5% depending on cell line sensitivity).

Serial Dilution Strategy (Intermediate Step)
Do not pipette 1 µL of 10 mM stock directly into 10 mL of media; the rapid change in polarity

causes precipitation. Use an Intermediate Dilution.

Prepare Intermediate Stock (100x):

Dilute the 10 mM Master Stock into fresh DMSO or culture media (if immediate use) to

create a concentration 100-fold higher than your final assay concentration.

Example: For a 10 µM final assay concentration, prepare a 1 mM intermediate solution.
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Final Application:

Add the Intermediate Stock to the cell culture media at a 1:100 ratio.

Result: Final DMSO concentration is 1% (if diluted in DMSO) or lower. If 1% DMSO is

toxic, use a 1000x intermediate dilution step to achieve 0.1% DMSO.

Mechanism of Action Context
Understanding the pathway is crucial for designing downstream readouts (e.g., Western Blot

for p-c-Jun).
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Figure 2: JNK Signaling Cascade. JNK-IN-11 acts at the JNK node, preventing the

phosphorylation of c-Jun.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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